![molecular formula C13H14BrNO2 B1266614 N-(5-Bromopentyl)phthalimide CAS No. 954-81-4](/img/structure/B1266614.png)
N-(5-Bromopentyl)phthalimide
Overview
Description
N-(5-Bromopentyl)phthalimide (NBP) is a synthetic compound with a wide range of applications in scientific research. It is a key component in the synthesis of a variety of organic compounds, as well as being used as a reagent in various biochemical reactions. In addition, NBP has been studied for its potential use in drug discovery and development, with promising results.
Scientific Research Applications
Functionalization of Nucleic Acids for Multiple Labeling :
- N-(5-Bromopentyl)phthalimide has been used to alkylate the sugar ring of adenosine at the 2′-O- position. This modification allows for the site-specific introduction of reporter groups and therapeutic agents into oligonucleotides, offering a novel method for multiple labeling of nucleic acids in the minor groove (Manoharan, Guinosso, & Cook, 1991).
Solvation Dynamics in Protein and Microemulsions :
- A derivative of this compound, 4-(N-bromoacetylamino)-phthalimide, has been utilized as a solvation probe. This probe exhibits distinct photophysics and has been applied to study solvation dynamics in proteins and microemulsions, aiding in understanding the interaction and behavior of these systems (Mandal et al., 2002).
Synthesis of Novel Compounds with Biological Activities :
- Research has explored the synthesis of various phthalimide derivatives, including those related to this compound, for potential hypolipidemic and anti-inflammatory activities. These studies contribute to the development of new therapeutic agents (Assis et al., 2014).
Development of Antiplasmodial Agents :
- In the quest to combat malaria, the synthesis of 4-aminoquinoline-phthalimides with variations in the phthalimide ring, including bromine substituents, has shown promising antiplasmodial activity. This line of research is crucial in the development of new antimalarial drugs (Rani et al., 2018).
Novel Routes in Organic Synthesis :
- This compound has been used in novel synthetic routes, such as the preparation of 7-Amino-heptanoic acid hydrochloride. This demonstrates its utility in developing new methods in organic synthesis (Xue et al., 2010).
Hydrolytic Behavior Study of Phthalimides :
- The hydrolysis of N-acyl phthalimides, including those related to this compound, has been studied to understand the effects of different N-acyl groups on hydrolytic rates and products. This research aids in the understanding of the chemical behavior of these compounds (Stella & Higuchi, 1973).
Transition-Metal Catalysis in Phthalimides Synthesis :
- Phthalimides, including this compound, have been utilized in transition-metal catalyzed reactions to provide useful organic building blocks. This research is significant for the development of more efficient and sustainable organic synthesis methods (Gramage‐Doria, Yuan, & Bruneau, 2018).
Therapeutic Potential of Phthalimide Derivatives :
- Phthalimide analogues, including those related to this compound, have been extensively used in medicinal chemistry due to their diverse pharmacological activities. These include applications as anti-convulsants, anti-inflammatory agents, analgesics, and more (Sharma et al., 2010).
Safety and Hazards
“N-(5-Bromopentyl)phthalimide” is harmful if swallowed . It causes skin irritation, may cause an allergic skin reaction, causes serious eye irritation, and may cause respiratory irritation . It is very toxic to aquatic life . Precautionary measures include avoiding release to the environment, wearing protective gloves, and washing with plenty of water if it comes into contact with skin .
Mechanism of Action
Target of Action
N-(5-Bromopentyl)phthalimide is a derivative of phthalimide, a structural motif frequently found in natural products, pharmaceuticals, and organic materials It’s known that phthalimides often target the respiratory system .
Mode of Action
For instance, they can undergo carbonylative cyclization of aromatic amides or o-dihaloarenes/o-haloarenes .
Biochemical Pathways
Phthalimides are known to influence a variety of biochemical processes due to their diverse structural motifs .
Pharmacokinetics
The compound’s solubility and stability are crucial factors that can impact its bioavailability .
Result of Action
Phthalimides are known to exhibit a range of biological activities, including anti-inflammatory, antitumor, and antimicrobial effects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the compound’s stability can be affected by temperature, pH, and the presence of other substances .
properties
IUPAC Name |
2-(5-bromopentyl)isoindole-1,3-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14BrNO2/c14-8-4-1-5-9-15-12(16)10-6-2-3-7-11(10)13(15)17/h2-3,6-7H,1,4-5,8-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKVHAKICMNABGB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C2=O)CCCCCBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90241824 | |
Record name | N-(5-Bromopentyl)phthalimide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90241824 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
296.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
954-81-4 | |
Record name | N-(5-Bromopentyl)phthalimide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000954814 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 954-81-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=83526 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N-(5-Bromopentyl)phthalimide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90241824 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(5-bromopentyl)-2,3-dihydro-1H-isoindole-1,3-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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